2-chloro-N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H14ClN3O3S/c16-14-10-11(6-7-17-14)15(20)18-12-2-4-13(5-3-12)19-8-1-9-23(19,21)22/h2-7,10H,1,8-9H2,(H,18,20)
• InChI Key: HCDTWPFCHNKAGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C15H14ClN3O3S
• Molecular Weight: 351.8 g/mol

Description

The compound seems to be a derivative of thiazolidine. Thiazolidine is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

Thiazolidine derivatives have been synthesized using various methods like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The InChI code for a similar compound, 2-chloro-4-(1,1-dioxido-2-isothiazolidinyl)benzoic acid, is 1S/C10H10ClNO4S/c11-9-6-7 (2-3-8 (9)10 (13)14)12-4-1-5-17 (12,15)16/h2-3,6H,1,4-5H2, (H,13,14).

Chemical Reactions Analysis

Thiazolidine undergoes various reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc.

Physical And Chemical Properties Analysis

The physical form of a similar compound, 2-chloro-4-(1,1-dioxido-2-isothiazolidinyl)benzoic acid, is a powder. Its molecular weight is 275.71.

Safety and Hazards

The safety information for a similar compound, 2-chloro-4-(1,1-dioxido-2-isothiazolidinyl)benzoic acid, includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Thiazolidine derivatives have been the focus of research for improved biological activity. The inclusion of peptide and dipeptide moieties in 3-substituent side chains are a recent development. Future research may focus on developing multifunctional drugs and improving their activity.